Cas no 592-95-0 (Sulforaphene)
Sulforaphene structure
Product Name:Sulforaphene
Sulforaphene Chemical and Physical Properties
Names and Identifiers
-
- Sulforaphene
- (E)-4-Isothiocyanato-1-(methylsulfinyl)-1-butene
- SULFORAPHENE, (-)-(RG) PrintBack
- 4-isothiocyanato-1-(methylsulfinyl)-1-buten
- 4-methylsulfinyl-3-butenyl isothiocyanate
- 4-Methylsulfinyl-3-butenyl-isothiocyanat (Sulphoraphen)
- L-SULFORAPHENE
- L-SULPHORAPHENE
- RAPHANIN
- sativin
- S-SULFORAPHENE
- SULFORAPHANE,DL-(SH)
- SULFORAPHENE,L
- (-)4-Isothiocyanato-4R-methylsulfinyl)-1-butene
- 4-isothiocyanato-1-methylsulfinylbut-1-ene
- 4-isothiocyanato-1-methylsulfinyl-but-1-ene
- Sulforaphen
- Sulphoraphen
- sulphoraphene
- 4-Isothiocyanato-1-(methylsulfinyl)-1-butene
- (R)-(E)-Sulforaphene
- (E)-4-isothiocyanato-1-methylsulfinylbut-1-ene
- 1-Methylsulfinylbutenyl isothiocyante
- 4-methylsulfinylbut-3-enylisothiocyanate
- ISOTHIOCYANIC ACID, 4-(METHYLSULFINYL)-3-BUTENYL ESTER
- NCO9MC39IO
- F21504
- (E)-4-Isothiocyanato-1-methylsulfinyl-
- AKOS006274434
- HY-N2450
- AKOS040760048
- (-)4-Isothiocyanato-4R-(methylsulfinyl)-1-butene
- 1-Butene, 4-isothiocyanato-1-(methylsulfinyl)-
- MS-22937
- CS-0022676
- UNII-NCO9MC39IO
- 592-95-0
- (1E)-4-isothiocyanato-1-methanesulfinylbut-1-ene
- 2404-46-8
- AC-34422
- Q7294040
- SCHEMBL2937706
- CHEMBL49659
- SCHEMBL994470
- DTXSID401028336
- FT-0776797
- QKGJFQMGPDVOQE-HWKANZROSA-N
- DA-48617
- Raphanin; Sulforaphen; (-)-Sulforaphene; 4-Isothiocyanato-1-(methylsulfinyl)-1-butene
- (1E)-4-isothiocyanato-1-(methylsulfinyl)-1-butene
-
- Inchi: 1S/C6H9NOS2/c1-10(8)5-3-2-4-7-6-9/h3,5H,2,4H2,1H3/b5-3+
- InChI Key: QKGJFQMGPDVOQE-HWKANZROSA-N
- SMILES: S(C)(/C=C/CCN=C=S)=O
Computed Properties
- Exact Mass: 175.01300
- Monoisotopic Mass: 175.01255626 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Molecular Weight: 175.3
- XLogP3: 1.5
- Topological Polar Surface Area: 80.7
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Melting Point: N/A
- Boiling Point: bp0.015 125-130°
- Flash Point: 172.8 °C
- Refractive Index: 1.566
- Solubility: Chloroform (Slightly), DMSO (Slightly), Ethylacetate (Slightly), Methanol (Sligh
- PSA: 80.73000
- LogP: 2.23720
- Specific Rotation: D19 -107° (c = 1.37 in chloroform); D14 -136° (c = 1.38 in alcohol)
- FEMA: 2042
Sulforaphene Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator, under inert atmosphere
Sulforaphene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S699440-10mg |
Sulforaphene |
592-95-0 | 10mg |
$ 213.00 | 2023-09-06 | ||
| TRC | S699440-100mg |
Sulforaphene |
592-95-0 | 100mg |
$ 1671.00 | 2023-09-06 | ||
| MedChemExpress | HY-N2450-5mg |
Sulforaphene |
592-95-0 | 99.78% | 5mg |
¥800 | 2025-04-16 | |
| MedChemExpress | HY-N2450-10mg |
Sulforaphene |
592-95-0 | 99.78% | 10mg |
¥1200 | 2025-04-16 | |
| MedChemExpress | HY-N2450-20mg |
Sulforaphene |
592-95-0 | 98.01% | 20mg |
¥3430 | 2021-07-08 | |
| S e l l e c k ZHONG GUO | S0974-1mg |
Sulforaphene |
592-95-0 | 1mg |
¥2039.31 | 2022-04-26 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L912611-5mg |
L-Sulforaphene |
592-95-0 | 98% | 5mg |
¥1,859.40 | 2022-01-13 | |
| ChemScence | CS-0022676-5mg |
Sulforaphene |
592-95-0 | 99.26% | 5mg |
$90.0 | 2022-04-27 | |
| ChemScence | CS-0022676-10mg |
Sulforaphene |
592-95-0 | 99.26% | 10mg |
$150.0 | 2022-04-27 | |
| ChemScence | CS-0022676-20mg |
Sulforaphene |
592-95-0 | 98.01% | 20mg |
$343.0 | 2021-09-02 |
Sulforaphene Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
592-95-0 (Sulforaphene) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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